Tert-Butyl 2-Oxo-7-Azaspiro[3.6]Decane-7-Carboxylate Tert-Butyl 2-Oxo-7-Azaspiro[3.6]Decane-7-Carboxylate
Brand Name: Vulcanchem
CAS No.: 1445951-34-7
VCID: VC2969646
InChI: InChI=1S/C14H23NO3/c1-13(2,3)18-12(17)15-7-4-5-14(6-8-15)9-11(16)10-14/h4-10H2,1-3H3
SMILES: CC(C)(C)OC(=O)N1CCCC2(CC1)CC(=O)C2
Molecular Formula: C14H23NO3
Molecular Weight: 253.34 g/mol

Tert-Butyl 2-Oxo-7-Azaspiro[3.6]Decane-7-Carboxylate

CAS No.: 1445951-34-7

Cat. No.: VC2969646

Molecular Formula: C14H23NO3

Molecular Weight: 253.34 g/mol

* For research use only. Not for human or veterinary use.

Tert-Butyl 2-Oxo-7-Azaspiro[3.6]Decane-7-Carboxylate - 1445951-34-7

Specification

CAS No. 1445951-34-7
Molecular Formula C14H23NO3
Molecular Weight 253.34 g/mol
IUPAC Name tert-butyl 2-oxo-8-azaspiro[3.6]decane-8-carboxylate
Standard InChI InChI=1S/C14H23NO3/c1-13(2,3)18-12(17)15-7-4-5-14(6-8-15)9-11(16)10-14/h4-10H2,1-3H3
Standard InChI Key RAWFDAJMKXYFJU-UHFFFAOYSA-N
SMILES CC(C)(C)OC(=O)N1CCCC2(CC1)CC(=O)C2
Canonical SMILES CC(C)(C)OC(=O)N1CCCC2(CC1)CC(=O)C2

Introduction

Chemical Properties

Structure and Nomenclature

Tert-Butyl 2-Oxo-7-Azaspiro[3.6]Decane-7-Carboxylate has the molecular formula C₁₄H₂₃NO₃ and a molecular weight of 253.34 g/mol . The compound is identified by the CAS number 1445951-34-7 . Its structure features a spirocyclic system with a nitrogen atom (aza) incorporated into one of the rings. The name "azaspiro[3.6]decane" indicates a spirocyclic structure with a 3-membered ring and a 6-membered ring connected through a single carbon atom (spiro carbon), forming a 10-membered system with a nitrogen atom replacing one of the carbon atoms.

The "2-oxo" prefix indicates the presence of a ketone group at the 2-position, while "7-carboxylate" refers to a carboxylate group at the 7-position. The "tert-butyl" specifies the type of ester formed by the carboxylate group. Several synonyms exist for this compound, including:

  • tert-butyl 2-oxo-8-azaspiro[3.6]decane-8-carboxylate

  • 7-Boc-2-oxo-7-azaspiro[3.6]decane

  • 7-Azaspiro[3.6]decane-7-carboxylic acid, 2-oxo-, 1,1-dimethylethyl ester

Physical and Chemical Properties

The physical and chemical properties of Tert-Butyl 2-Oxo-7-Azaspiro[3.6]Decane-7-Carboxylate are summarized in the following table:

PropertyValue
Molecular FormulaC₁₄H₂₃NO₃
Molecular Weight253.34 g/mol
CAS Number1445951-34-7
SMILES NotationCC(C)(C)OC(=O)N1CCCC2(CC1)CC(=O)C2
Structural FormulaO=C1CC2(C1)CCCN(CC2)C(=O)OC(C)(C)C
Purity (Commercial)≥97%
Product FamilyHeterocyclic Building Blocks

The compound contains functional groups including a ketone (C=O), a carbamate (N-C=O-O), and a tert-butyl group . These functional groups contribute to its chemical reactivity and potential applications in various chemical transformations and biological interactions.

Synthesis and Preparation

The synthesis of Tert-Butyl 2-Oxo-7-Azaspiro[3.6]Decane-7-Carboxylate typically involves multi-step organic synthesis techniques. These methods require precise control over reaction conditions to achieve high yields and purity. The synthesis often starts with simpler azaspiro precursors, which are then modified through various chemical transformations.

The general synthetic process may involve:

  • Preparation of the azaspiro ring system

  • Introduction of the ketone group at the 2-position

  • Formation of the tert-butyl carboxylate group at the 7-position

Specific reaction conditions and reagents are crucial for successful synthesis. The reaction pathways may include cyclization reactions to form the spirocyclic structure, oxidation reactions to introduce the ketone functionality, protection/deprotection strategies for selective functionalization, and esterification to introduce the tert-butyl carboxylate group.

The complex nature of this synthesis requires expertise in organic chemistry techniques and careful monitoring of reaction progress. Industrial production methods follow similar synthetic routes as those used in laboratory settings, with considerations for scalability and starting material availability.

Applications

Role in Organic Synthesis

Beyond its potential therapeutic applications, Tert-Butyl 2-Oxo-7-Azaspiro[3.6]Decane-7-Carboxylate serves as a valuable building block in organic synthesis. Its unique structural features and functional groups allow for further modifications, making it useful in constructing complex molecules.

The compound can participate in various chemical reactions, including:

  • Nucleophilic additions to the ketone group

  • Hydrolysis of the tert-butyl ester

  • Functionalization of the spirocyclic ring system

  • Reduction of the ketone to form alcohol derivatives

These transformation possibilities make it a versatile intermediate in the synthesis of more complex structures with potential applications in various fields of chemistry and pharmaceutical research.

Comparative Analysis

Comparison with Similar Compounds

Several compounds share structural similarities with Tert-Butyl 2-Oxo-7-Azaspiro[3.6]Decane-7-Carboxylate. These include:

  • Tert-Butyl 2-Hydroxy-7-Azaspiro[3.6]Decane-7-Carboxylate (CAS: 1445951-30-3)

    • Differs by having a hydroxy group instead of a ketone at the 2-position

    • Similar applications in medicinal chemistry and organic synthesis

  • Tert-Butyl 2-Oxo-7-Azaspiro[3.5]Nonane-7-Carboxylate (CAS: 203661-69-2)

    • Contains a 5-membered ring instead of a 6-membered ring

    • Similar potential in drug development and organic synthesis

  • Tert-Butyl 7-Oxo-2-Azaspiro[3.5]Nonane-2-Carboxylate (CAS: 1363381-22-9)

    • Features a different arrangement of the azaspiro ring system

    • Shares similar synthetic utility and potential applications

  • Tert-Butyl 2-Oxo-7-Azaspiro[4.5]Decane-7-Carboxylate (CAS: 1793108-63-0)

    • Contains a 4-membered ring instead of a 3-membered ring

    • Similar applications in organic synthesis and pharmaceutical research

The comparison of these compounds highlights the diversity within the azaspiro class and underscores the unique aspects of Tert-Butyl 2-Oxo-7-Azaspiro[3.6]Decane-7-Carboxylate, particularly regarding its potential applications in drug discovery and synthesis.

Research Findings and Future Directions

Research involving Tert-Butyl 2-Oxo-7-Azaspiro[3.6]Decane-7-Carboxylate typically follows several methodological approaches:

  • Synthetic Studies: Researchers focus on developing efficient synthetic routes to produce the compound and its derivatives, including optimization of reaction conditions to improve yields and purity.

  • Structural Analysis: Techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry are employed to elucidate the compound's structure and confirm its identity.

  • Reactivity Studies: Investigations into the compound's chemical reactivity help understand its potential transformations and applications in synthetic chemistry.

  • Biological Screening: While specific biological data is limited, screening assays may be conducted to evaluate potential biological activities and therapeutic applications.

Future research directions may include:

  • Investigation of structure-activity relationships to identify key structural features responsible for biological activity

  • Development of synthetic methodologies to access derivatives with enhanced properties

  • Exploration of specific biological targets and pathways affected by this compound

  • Assessment of its potential in various therapeutic areas, such as neurology, oncology, or infectious diseases

The unique structural features of Tert-Butyl 2-Oxo-7-Azaspiro[3.6]Decane-7-Carboxylate provide a promising foundation for further research in medicinal chemistry and drug development. Continued studies are needed to fully elucidate its potential and applications in various fields of chemistry and pharmaceutical research.

SupplierPurityAvailable QuantitiesLead Time
Aladdin Scientific≥97%100 mg5 days
ReagentiaNot specified100 mg, 250 mg, 1 gVariable
VulcanchemNot specifiedVariousVariable

These commercial sources provide the compound primarily for research and development purposes . Pricing typically varies based on quantity and purity levels, with smaller quantities being proportionally more expensive than bulk purchases.

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